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Compound of Interest

Compound Name:
2-(Dimethylamino)-2-phenylbutan-

1-ol

Cat. No.: B1334971 Get Quote

This guide provides critical safety and logistical information for the handling, storage, and

disposal of 2-(Dimethylamino)-2-phenylbutan-1-ol, tailored for researchers, scientists, and

drug development professionals. Adherence to these protocols is essential for ensuring a safe

laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
2-(Dimethylamino)-2-phenylbutan-1-ol is a chemical that requires careful handling due to its

potential hazards. It is harmful if swallowed or inhaled and causes skin irritation.[1] The

following table summarizes the necessary personal protective equipment to be used when

handling this compound.
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Protection Type Required PPE Specifications

Eye Protection Safety goggles or glasses

Must meet OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[2][3]

Hand Protection Nitrile gloves
Protective gloves are

mandatory.[1][4]

Body Protection Lab coat ---

Respiratory Protection Fume hood or respirator

Use in a well-ventilated area,

preferably a fume hood, to

avoid inhalation.[1][4][5][6] For

brief or low-level exposure, a

respiratory filter device is

recommended. For intensive or

prolonged exposure, a self-

contained breathing apparatus

should be used.[1][2]

Handling and Storage Protocols
Proper handling and storage are crucial to prevent accidents and maintain the integrity of the

chemical.

Handling:

Always use this chemical in a well-ventilated area or under a chemical fume hood.[1][4][5][6]

Avoid breathing any dust, fumes, mists, or vapors.[1][5][6]

Keep the compound away from heat, sparks, open flames, and other potential ignition

sources.[1][2][5]

All equipment used for transferring the chemical should be grounded and bonded to prevent

static discharge.[2][5]
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Eating, drinking, and smoking are strictly prohibited in the handling area.[5][6][7]

Ensure that an eyewash station and safety shower are readily accessible.[2][3]

Wash hands thoroughly with soap and water after handling.[1][3][6][7]

Storage:

Store in a cool, dry, and well-ventilated location.[1][4][8]

Keep the container tightly sealed to prevent contamination and leakage.[1][4][8]

Some sources recommend refrigeration at 2-8°C.[4][9]

Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is critical.

Emergency Situation Immediate Action

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[4][7]

Remove contaminated clothing.

Eye Contact

Rinse cautiously with water for several minutes.

If contact lenses are present, remove them if it

is safe to do so. Continue rinsing.[3][4][6]

Inhalation
Move the individual to fresh air and keep them

in a position comfortable for breathing.[2][3][6][7]

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Call a poison control center or a

physician for guidance.[5][6][7]

Spill

Absorb the spill with an inert material such as

sand, vermiculite, or diatomite.[1][3][4] Collect

the absorbed material into a suitable container

for hazardous waste disposal.
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Disposal Plan
All waste containing 2-(Dimethylamino)-2-phenylbutan-1-ol must be treated as hazardous

waste.

Waste Collection: Collect all waste material, including contaminated PPE and spill cleanup

materials, in a clearly labeled, sealed container.

Disposal Route: Dispose of the waste through an approved hazardous waste disposal

facility, following all local, regional, and national regulations.[1][2][3][6][7]

Chemical Handling Workflow
The following diagram illustrates the standard workflow for safely handling 2-
(Dimethylamino)-2-phenylbutan-1-ol in a laboratory setting.
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Caption: Workflow for handling 2-(Dimethylamino)-2-phenylbutan-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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